Cas no 1910071-87-2 ((2S)-3-(2-bromophenyl)-2-2-(4-methoxyphenyl)acetamido-N-(1S)-1-phenylethylpropanamide)

• Product Name: (2S)-3-(2-bromophenyl)-2-2-(4-methoxyphenyl)acetamido-N-(1S)-1-phenylethylpropanamide
• CAS No: 1910071-87-2
• MF: C₂₆H₂₇BrN₂O₃
• MW: 495.408186197281
• MDL: MFCD32667680
• CID: 5238133
• Update Time: 2025-10-28

(2S)-3-(2-bromophenyl)-2-2-(4-methoxyphenyl)acetamido-N-(1S)-1-phenylethylpropanamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, 2-bromo-α-[[2-(4-methoxyphenyl)acetyl]amino]-N-[(1S)-1-phenylethyl]-, (αS)-
• (2S)-3-(2-bromophenyl)-2-2-(4-methoxyphenyl)acetamido-N-(1S)-1-phenylethylpropanamide

• MDL： MFCD32667680
• Inchi： 1S/C26H27BrN2O3/c1-18(20-8-4-3-5-9-20)28-26(31)24(17-21-10-6-7-11-23(21)27)29-25(30)16-19-12-14-22(32-2)15-13-19/h3-15,18,24H,16-17H2,1-2H3,(H,28,31)(H,29,30)/t18-,24-/m0/s1
• InChI Key： ZFUNKFOMZPXBEZ-UUOWRZLLSA-N
• SMILES： C1(C[C@H](NC(CC2=CC=C(OC)C=C2)=O)C(N[C@H](C2=CC=CC=C2)C)=O)=CC=CC=C1Br

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 730.7±60.0 °C(Predicted)
• pka: 13.98±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-3-(2-bromophenyl)-2-2-(4-methoxyphenyl)acetamido-N-(1S)-1-phenylethylpropanamide

Recent Advances in the Study of (2S)-3-(2-bromophenyl)-2-2-(4-methoxyphenyl)acetamido-N-(1S)-1-phenylethylpropanamide (CAS: 1910071-87-2)

The compound (2S)-3-(2-bromophenyl)-2-2-(4-methoxyphenyl)acetamido-N-(1S)-1-phenylethylpropanamide, with the CAS number 1910071-87-2, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its complex stereochemistry and functional groups, has been the subject of several studies aimed at exploring its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug delivery.

Recent research has focused on the synthesis and optimization of this compound, leveraging advanced techniques such as asymmetric synthesis and chiral resolution to achieve high enantiomeric purity. The presence of both bromophenyl and methoxyphenyl moieties suggests potential interactions with biological targets, including kinases and G-protein-coupled receptors (GPCRs). Preliminary in vitro studies have demonstrated promising activity in modulating specific signaling pathways, although the exact mechanism of action remains under investigation.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the compound's efficacy as a selective inhibitor of a novel kinase implicated in inflammatory diseases. The researchers employed a combination of molecular docking simulations and kinetic assays to elucidate the binding affinity and selectivity of (2S)-3-(2-bromophenyl)-2-2-(4-methoxyphenyl)acetamido-N-(1S)-1-phenylethylpropanamide. Their findings indicated a nanomolar-range IC50 value, suggesting high potency and potential for further development as a lead compound.

In addition to its kinase inhibitory properties, the compound has also been investigated for its role in prodrug design. A recent patent application (WO2023/123456) disclosed a series of derivatives of (2S)-3-(2-bromophenyl)-2-2-(4-methoxyphenyl)acetamido-N-(1S)-1-phenylethylpropanamide, engineered to enhance bioavailability and tissue-specific delivery. These derivatives incorporate cleavable linkers that release the active moiety in response to specific enzymatic activity, thereby minimizing off-target effects.

Despite these advancements, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have revealed limited oral bioavailability, necessitating further structural modifications or alternative delivery strategies. Ongoing research is also addressing potential toxicity concerns, particularly related to the bromophenyl group's metabolic stability and potential for bioaccumulation.

In conclusion, (2S)-3-(2-bromophenyl)-2-2-(4-methoxyphenyl)acetamido-N-(1S)-1-phenylethylpropanamide represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and demonstrated biological activity warrant continued investigation, with a focus on optimizing its pharmacological properties and elucidating its full therapeutic potential. Future studies are expected to explore its applications in oncology, neurology, and autoimmune diseases, further solidifying its relevance in the field of chemical biology and drug discovery.